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Compound of Interest

Compound Name: 3-Hydroxy-1,2-dimethoxyxanthone

Cat. No.: B12361342 Get Quote

An In-depth Technical Guide to 3-Hydroxy-1,2-
dimethoxyxanthone
For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxy-1,2-dimethoxyxanthone is a naturally occurring xanthone derivative that has been

isolated from plant species of the Polygala genus.[1][2] Xanthones are a class of polyphenolic

compounds known for their diverse pharmacological activities, which has drawn the attention of

the scientific community for potential therapeutic applications. This technical guide provides a

comprehensive overview of the chemical structure, properties, and available biological data for

3-Hydroxy-1,2-dimethoxyxanthone. The document is intended to serve as a foundational

resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Physicochemical Properties
3-Hydroxy-1,2-dimethoxyxanthone, with the systematic name 3-hydroxy-1,2-dimethoxy-9H-

xanthen-9-one, possesses a tricyclic ring system characteristic of the xanthone scaffold. The

core structure consists of a dibenzo-γ-pyrone framework with hydroxyl and methoxy

substitutions on one of the phenyl rings.

Table 1: Physicochemical Properties of 3-Hydroxy-1,2-dimethoxyxanthone
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Property Value Reference

Molecular Formula C₁₅H₁₂O₅ [1]

Molecular Weight 272.25 g/mol [1]

CAS Number 20362-27-0 [2]

Appearance
Solid (specific color and form

may vary based on purity)
N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Crystallographic Data
The molecular structure of 3-Hydroxy-1,2-dimethoxyxanthone has been elucidated by single-

crystal X-ray diffraction.[1] The tricyclic unit is reported to be essentially planar.[1] In the

crystalline state, molecules are linked by intermolecular O—H⋯O hydrogen bonds, forming

chains.[1]

Table 2: Crystal Data and Structure Refinement for 3-Hydroxy-1,2-dimethoxyxanthone
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Parameter Value

Crystal system Triclinic

Space group P-1

a (Å) 7.338 (2)

b (Å) 7.824 (3)

c (Å) 11.964 (4)

α (°) 94.634 (4)

β (°) 93.561 (4)

γ (°) 115.027 (4)

Volume (Å³) 616.8 (3)

Z 2

Radiation type Mo Kα

Temperature (K) 293

R_int 0.037

Final R indexes [I > 2σ(I)] R1 = 0.063

R indexes (all data) wR2 = 0.190

Data sourced from Acta Crystallographica Section E: Structure Reports Online.[1]

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of a chemical compound. At present, specific ¹H NMR, ¹³C NMR, IR, and mass spectrometry

data for 3-Hydroxy-1,2-dimethoxyxanthone are not readily available in the reviewed scientific

literature. The following tables are provided as placeholders for future experimental findings.

Table 3: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

- - - Data not available

Table 4: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopic Data

Chemical Shift (δ) ppm Assignment

- Data not available

Table 5: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹) Assignment

- Data not available

Table 6: Mass Spectrometry (MS) Data

m/z Interpretation

- Data not available

Biological Activity
Xanthones as a chemical class are known to exhibit a wide range of biological activities,

including antioxidant, anti-inflammatory, and anticancer properties.[3][4]

Antioxidant Activity
Some studies on extracts containing 3-Hydroxy-1,2-dimethoxyxanthone have reported anti-

oxidation activities.[3] However, specific quantitative data, such as IC₅₀ values from assays like

DPPH or ABTS for the pure compound, are not currently available in the literature. The

antioxidant potential of xanthones is often attributed to their ability to donate a hydrogen atom

from a phenolic hydroxyl group to scavenge free radicals.
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Table 7: Summary of Biological Activity for 3-Hydroxy-1,2-dimethoxyxanthone

Activity Assay Result (e.g., IC₅₀)

Antioxidant DPPH radical scavenging Data not available

Antioxidant ABTS radical scavenging Data not available

Cytotoxicity
Various cell lines (e.g., MCF-7,

HeLa)
Data not available

Experimental Protocols
Isolation from Natural Sources
The following is a generalized protocol for the isolation of xanthones from plant material, based

on methods described for related compounds from the Polygala genus.[5][6]

Workflow for Isolation and Characterization
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Plant Material (e.g., roots of Polygala)

Drying and Grinding

Solvent Extraction (e.g., Ethanol, Methanol)

Concentration of Crude Extract

Solvent Partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography of Active Fraction (e.g., Silica Gel)

Fraction Collection and TLC Analysis

Further Purification (e.g., Preparative HPLC, Recrystallization)

Pure 3-Hydroxy-1,2-dimethoxyxanthone

Structural Elucidation Biological Activity Screening

Spectroscopic Analysis (NMR, MS, IR) X-ray Crystallography
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Caption: General workflow for the isolation and characterization of 3-Hydroxy-1,2-
dimethoxyxanthone.

Plant Material Preparation: The relevant plant part (e.g., roots) is collected, dried, and ground

into a fine powder.

Extraction: The powdered material is extracted with a suitable organic solvent, such as

ethanol or methanol, typically using maceration or Soxhlet extraction.

Concentration: The solvent is removed under reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate

compounds based on their polarity.

Chromatographic Separation: The fraction containing the target compound (often the ethyl

acetate fraction for xanthones) is subjected to column chromatography on a stationary phase

like silica gel. A gradient elution system (e.g., a mixture of n-hexane and ethyl acetate with

increasing polarity) is used to separate the components.

Purification: Fractions containing the compound of interest, as identified by Thin Layer

Chromatography (TLC), are combined and may require further purification steps such as

preparative HPLC or recrystallization to obtain the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods including NMR (¹H and ¹³C), mass spectrometry, and IR

spectroscopy.

Single-Crystal X-ray Diffraction
The following is a general procedure for obtaining crystallographic data.

Crystal Growth: Single crystals suitable for X-ray diffraction are grown by slow evaporation of

a solution of the purified compound in an appropriate solvent or solvent mixture.

Data Collection: A suitable crystal is mounted on a diffractometer. X-ray diffraction data is

collected at a specific temperature (e.g., 293 K) using a specific radiation source (e.g., Mo
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Kα).[1]

Structure Solution and Refinement: The collected data is processed, and the crystal structure

is solved using direct methods and refined by full-matrix least-squares on F².[1]

Signaling Pathways and Mechanism of Action
The specific signaling pathways modulated by 3-Hydroxy-1,2-dimethoxyxanthone have not

yet been elucidated. However, many xanthones are known to exert their biological effects

through various mechanisms, including:

Antioxidant Effects: Direct scavenging of reactive oxygen species (ROS) and reactive

nitrogen species (RNS).

Anti-inflammatory Effects: Inhibition of pro-inflammatory enzymes such as cyclooxygenase

(COX) and lipoxygenase (LOX), and modulation of inflammatory signaling pathways like NF-

κB and MAPK.

Anticancer Effects: Induction of apoptosis, cell cycle arrest, and inhibition of metastasis and

angiogenesis.

The diagram below illustrates a generalized signaling pathway that is often implicated in the

anti-inflammatory effects of natural polyphenolic compounds, which could be relevant for 3-
Hydroxy-1,2-dimethoxyxanthone.
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Inflammatory Stimulus (e.g., LPS)

TLR4 Receptor

IKK Activation

IκB Degradation

NF-κB Translocation to Nucleus

Transcription of Pro-inflammatory Genes (e.g., COX-2, iNOS, TNF-α)

Inflammatory Response

3-Hydroxy-1,2-dimethoxyxanthone

Inhibition?
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Caption: Postulated inhibitory effect of 3-Hydroxy-1,2-dimethoxyxanthone on the NF-κB

signaling pathway.
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Conclusion and Future Directions
3-Hydroxy-1,2-dimethoxyxanthone is a natural product with a well-defined chemical

structure. While its presence in certain plant species and general antioxidant properties have

been noted, there is a significant lack of detailed spectroscopic and pharmacological data in

the current scientific literature. Future research should focus on:

Complete spectroscopic characterization (NMR, IR, MS).

Quantitative assessment of its biological activities, including antioxidant, anti-inflammatory,

and cytotoxic effects, to determine IC₅₀ values.

Elucidation of its mechanism(s) of action and identification of specific molecular targets and

signaling pathways.

Development of efficient synthetic routes to enable further pharmacological studies.

This guide serves as a starting point for researchers interested in exploring the therapeutic

potential of this and other related xanthones. The provided information, particularly the

crystallographic data, offers a solid foundation for future in-silico and in-vitro studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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